Cas no 1804176-09-7 (Ethyl 3-(3-chloropropyl)-4-cyanophenylacetate)

• Product Name: Ethyl 3-(3-chloropropyl)-4-cyanophenylacetate
• CAS No: 1804176-09-7
• MF: C₁₄H₁₆ClNO₂
• MW: 265.735342979431
• CID: 4796605
• Update Time: 2025-10-29

Ethyl 3-(3-chloropropyl)-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-chloropropyl)-4-cyanophenylacetate

• Inchi： 1S/C14H16ClNO2/c1-2-18-14(17)9-11-5-6-13(10-16)12(8-11)4-3-7-15/h5-6,8H,2-4,7,9H2,1H3
• InChI Key： ZLFAGWZHFQBWFL-UHFFFAOYSA-N
• SMILES： ClCCCC1C(C#N)=CC=C(CC(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 310
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-(3-chloropropyl)-4-cyanophenylacetate

Ethyl 3-(3-chloropropyl)-4-cyanophenylacetate (CAS No. 1804176-09-7): A Comprehensive Overview

Ethyl 3-(3-chloropropyl)-4-cyanophenylacetate, identified by the chemical compound code CAS No. 1804176-09-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural arrangement of an ethyl ester group, a chloropropyl side chain, and a cyanophenyl moiety, presents intriguing possibilities for its applications in medicinal chemistry and drug design.

The molecular structure of Ethyl 3-(3-chloropropyl)-4-cyanophenylacetate encompasses several key functional groups that contribute to its potential biological activity. The presence of the cyanophenyl group suggests possible interactions with biological targets, while the chloropropyl chain may enhance lipophilicity, influencing membrane permeability and bioavailability. These features make it a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs. Research has indicated that phenylacetic acid derivatives often exhibit significant biological activity, particularly in the realms of pain modulation, neuroprotection, and anti-inflammatory effects. The incorporation of a cyano group into the phenyl ring can further modulate these properties, potentially leading to enhanced efficacy or novel mechanisms of action.

One of the most compelling aspects of Ethyl 3-(3-chloropropyl)-4-cyanophenylacetate is its potential as a scaffold for drug discovery. The flexibility offered by the ethyl ester group allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles. Additionally, the chloropropyl side chain can be engineered to optimize binding affinity to specific biological targets. These attributes make it an attractive molecule for medicinal chemists seeking to develop next-generation pharmaceuticals.

The synthesis of Ethyl 3-(3-chloropropyl)-4-cyanophenylacetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to produce it in sufficient quantities for research purposes.

Recent studies have begun to explore the biological activity of Ethyl 3-(3-chloropropyl)-4-cyanophenylacetate in various in vitro and in vivo models. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The cyanophenyl group, in particular, has been identified as a key determinant of its interaction with biological targets, suggesting potential therapeutic benefits in conditions such as Alzheimer's disease or chronic pain syndromes.

The development of novel pharmaceuticals relies heavily on the availability of high-quality chemical compounds like Ethyl 3-(3-chloropropyl)-4-cyanophenylacetate. Its unique structural features offer a rich ground for exploration, enabling researchers to design derivatives with enhanced properties. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in advancing therapeutic strategies across multiple disease areas.

In conclusion, Ethyl 3-(3-chloropropyl)-4-cyanophenylacetate (CAS No. 1804176-09-7) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups provide a versatile platform for drug discovery and development. With ongoing research uncovering new biological activities and synthetic methodologies improving production efficiency, this compound is set to remain at the forefront of medicinal chemistry innovation.